Cas no 60162-33-6 (Methyl 2-chloro-2-(p-tolyl)acetate)

• Product Name: Methyl 2-chloro-2-(p-tolyl)acetate
• CAS No: 60162-33-6
• MF: C₁₀H₁₁ClO₂
• MW: 198.646142244339
• CID: 502926
• PubChem ID: 12921310
• Update Time: 2025-09-24

Methyl 2-chloro-2-(p-tolyl)acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-2-(p-tolyl)acetate
• Benzeneacetic acid, a-chloro-4-methyl-, methyl ester
• METHYL P-METHYL-α-CHLORO PHENYLACETATE
• METHYL-2-CHLORO-2- (4-TOLUYL) ACETATE
• METHYL-2-CHLORO-2-(4-TOLYL)ACETATE
• 2-Chlor-2-<p-tolyl>-essigsaeure-methylester
• chloro-p-tolyl-acetic acid methyl ester
• Chlor-p-tolyl-essigsaeure-methylester
• Methyl 2-chloro-2-p-tolylacetate
• METHYL P-METHYL-A-CHLORO PHENYLACETATE
• methyl 2-chloro-2-(4-methylphenyl)acetate
• Methyl I+/--chloro-4-methylbenzeneacetate
• SCHEMBL4779827
• AKOS011508092
• 60162-33-6
• METHYL P-METHYL-ALPHA-CHLORO PHENYLACETATE
• DTXSID501281763

• MDL： MFCD08061598
• Inchi： 1S/C10H11ClO2/c1-7-3-5-8(6-4-7)9(11)10(12)13-2/h3-6,9H,1-2H3
• InChI Key： MVZMKKYIWRRMOQ-UHFFFAOYSA-N
• SMILES： ClC(C(=O)OC)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 198.04500
• Monoisotopic Mass: 198.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 2.44790

Methyl 2-chloro-2-(p-tolyl)acetate Security Information

• Storage Condition：Sealed in dry,2-8°C